4-Chloro-3-fluoropicolinaldehyde
Cat. No. B577968
CAS RN:
1260878-78-1
M. Wt: 159.544
InChI Key: NFGGDPYDUVFSCH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Description
4-Chloro-3-fluoropicolinaldehyde is a chemical compound with the molecular formula C6H3ClFNO . It has a molecular weight of 159.55 . The compound is yellow to brown in solid form .
Molecular Structure Analysis
The InChI code for 4-Chloro-3-fluoropicolinaldehyde is 1S/C6H3ClFNO/c7-4-1-2-9-5(3-10)6(4)8/h1-3H . This code provides a specific description of the molecule’s structure.Chemical Reactions Analysis
As an intermediate, 4-Chloro-3-fluoropicolinaldehyde can participate in various chemical reactions. For example, it has been used in the synthesis of 4-[4–chloro-3-(trifluoromethyl)-phenyl]-4-piperidinol analogues .Physical And Chemical Properties Analysis
4-Chloro-3-fluoropicolinaldehyde is a yellow to brown solid . It has a molecular weight of 159.55 and its molecular formula is C6H3ClFNO .Scientific Research Applications
Fluorinated Compounds in Research
- Fluorinated compounds, like 4-Chloro-3-fluoropicolinaldehyde, are significant in various fields due to their unique properties. These compounds are often used in pharmaceuticals, agrochemicals, and material sciences because of their ability to influence biological activity, increase stability, and modify physical properties (Sicard & Baker, 2020).
Applications in Photocatalysis
- g-C3N4-based photocatalysts are highlighted for their applications in environmental and energy fields, such as water splitting, pollutant degradation, and CO2 reduction. The modification and functionalization of these materials, potentially including fluorinated compounds like 4-Chloro-3-fluoropicolinaldehyde, play a crucial role in enhancing their photocatalytic efficiency and expanding their applications (Wen et al., 2017).
Role in Fluoroalkylation Reactions
- The development of fluoroalkylation reactions in aqueous media represents a significant advancement in green chemistry. 4-Chloro-3-fluoropicolinaldehyde could potentially be involved in such reactions, contributing to the synthesis of fluorinated organic compounds under environmentally friendly conditions (Song et al., 2018).
Antioxidant Activity Analysis
- The analysis of antioxidant activity in various compounds, using techniques such as chlorophyll fluorescence, is crucial in food engineering, medicine, and pharmacy. While 4-Chloro-3-fluoropicolinaldehyde is not directly mentioned, the methodologies and analytical techniques discussed could be applicable to research involving this compound (Munteanu & Apetrei, 2021).
Herbicide Toxicity Evaluation
- Chlorophyll fluorescence methods are employed to study the toxic effects of herbicides, including those related to fluorinated compounds. This research methodology could potentially be applied to evaluate the environmental impact of 4-Chloro-3-fluoropicolinaldehyde if it were used as a component in herbicidal formulations (Juneau et al., 2007).
properties
IUPAC Name |
4-chloro-3-fluoropyridine-2-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3ClFNO/c7-4-1-2-9-5(3-10)6(4)8/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NFGGDPYDUVFSCH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=C1Cl)F)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3ClFNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
159.54 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-3-fluoropicolinaldehyde | |
CAS RN |
1260878-78-1 |
Source
|
| Record name | 4-chloro-3-fluoropyridine-2-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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